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Compound of Interest

Compound Name: Catechol diacetate

Cat. No.: B1361081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Catechol diacetate, also known as 1,2-diacetoxybenzene, is a diacetylated derivative of

catechol. This whitepaper provides an in-depth review of its fundamental properties, including

its chemical structure, physical characteristics, and spectroscopic data. Detailed experimental

protocols for its synthesis and purification are presented, alongside an exploration of its

chemical reactivity and applications. While catechol diacetate itself exhibits limited direct

biological activity, its role as a stable precursor to the biologically active molecule catechol

makes it a compound of significant interest in organic synthesis and drug development. This

guide consolidates key technical information to support its use in research and development.

Chemical and Physical Properties
Catechol diacetate is a white crystalline solid at room temperature. Its core chemical and

physical properties are summarized in the tables below.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name (2-acetyloxyphenyl) acetate[1]

Synonyms

1,2-Diacetoxybenzene, o-Acetoxyphenyl

acetate, o-Phenylene diacetate, Pyrocatechol

diacetate[1][2]

CAS Number 635-67-6[1]

Molecular Formula C₁₀H₁₀O₄[3]

Molecular Weight 194.18 g/mol [1]

InChI
InChI=1S/C10H10O4/c1-7(11)13-9-5-3-4-6-

10(9)14-8(2)12/h3-6H,1-2H3[1]

InChIKey FBSAITBEAPNWJG-UHFFFAOYSA-N[1]

SMILES CC(=O)OC1=CC=CC=C1OC(=O)C[1]

Table 2: Physical Properties
Property Value

Melting Point 63-64.5 °C

Boiling Point 278-284.3 °C at 760 mmHg

Density ~1.2 g/cm³

Appearance White crystalline solid

Solubility Soluble in organic solvents such as toluene.[4]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of catechol
diacetate. The following tables summarize the key spectroscopic data.

Table 3: Nuclear Magnetic Resonance (NMR)
Spectroscopy
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¹H NMR (Proton NMR)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.3-7.1 m 4H
Aromatic protons

(C₆H₄)

~2.2-2.3 s 6H
Methyl protons (2 x -

COCH₃)

¹³C NMR (Carbon-13 NMR)

Chemical Shift (δ) ppm Assignment

~168 Carbonyl carbons (-C=O)

~142 Aromatic carbons attached to acetate groups

~127 Aromatic C-H carbons

~124 Aromatic C-H carbons

~20 Methyl carbons (-CH₃)

Note: Specific chemical shifts can vary depending on the solvent and instrument frequency.

The values presented are typical for catechol diacetate.

Table 4: Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment

~3050-3000 Medium Aromatic C-H stretch

~1770-1750 Strong C=O stretch (ester)

~1600, ~1480 Medium-Strong Aromatic C=C stretch

~1200-1100 Strong C-O stretch (ester)

Table 5: Mass Spectrometry (MS)
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m/z Relative Intensity Possible Fragment

194 Moderate [M]⁺ (Molecular ion)

152 High [M - C₂H₂O]⁺

110 Very High [M - 2(C₂H₂O)]⁺

43 High [CH₃CO]⁺

Note: Fragmentation patterns can vary with ionization technique.[1]

Experimental Protocols
Synthesis of Catechol Diacetate
The most common method for synthesizing catechol diacetate is through the acetylation of

catechol using acetic anhydride.[2]

Reaction:

C₆H₄(OH)₂ + 2 (CH₃CO)₂O → C₆H₄(OCOCH₃)₂ + 2 CH₃COOH

Materials:

Catechol

Acetic anhydride

Concentrated sulfuric acid (catalyst)

Ice water

Ether

Saturated sodium bicarbonate solution

Saturated sodium chloride solution

Anhydrous sodium sulfate
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Procedure:

In a flask, combine catechol and an excess of acetic anhydride.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while cooling in an

ice bath to maintain a temperature below 20°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Pour the reaction mixture into ice water to quench the reaction and decompose any excess

acetic anhydride.[5]

Extract the aqueous mixture with ether (3x).[5]

Combine the organic layers and wash with a saturated sodium bicarbonate solution until

effervescence ceases, followed by a wash with saturated sodium chloride solution.[5]

Dry the ether layer over anhydrous sodium sulfate, filter, and remove the solvent under

reduced pressure to yield the crude catechol diacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Catechol Diacetate: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361081#catechol-diacetate-fundamental-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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